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Compound of Interest

Compound Name:
(4-Chlorophenyl)methyl 2-

aminoacetate

Cat. No.: B15268092

Get Quote

Document ID: SAFETY-GUIDE-2026-03-08 Target Audience: Medicinal Chemists, Process

Safety Engineers, and Laboratory Managers Subject: Comprehensive handling, stability, and

safety protocols for (4-Chlorophenyl)methyl 2-aminoacetate (and its hydrochloride salt).

Executive Summary & Chemical Identity[1]
(4-Chlorophenyl)methyl 2-aminoacetate, commonly referred to as Glycine 4-chlorobenzyl

ester, is a specialized amino acid derivative used primarily as a pharmaceutical intermediate

and peptide building block. It serves as a carboxyl-protected glycine motif, where the 4-

chlorobenzyl group provides unique lipophilicity and orthogonal deprotection characteristics

compared to standard benzyl esters.

Due to the presence of a primary amine and an activated ester linkage, this compound exhibits

specific instability pathways—namely cyclization and hydrolysis—that dictate its handling

protocols. Most commercial supplies are provided as the hydrochloride salt to ensure shelf

stability.
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Property Description

IUPAC Name (4-Chlorophenyl)methyl 2-aminoacetate

Common Synonyms
Glycine 4-chlorobenzyl ester; 4-Chlorobenzyl

glycinate

CAS Number (Free Base) 74201-59-5

CAS Number (HCl Salt) 1461713-88-1

Molecular Formula
C₉H₁₀ClNO₂ (Free Base) / C₉H₁₁Cl₂NO₂ (HCl

Salt)

Molecular Weight
199.63 g/mol (Free Base) / 236.10 g/mol (HCl

Salt)

Physical State White to off-white crystalline solid (Salt)

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in non-polar solvents.

Hazard Profiling & Toxicology (SAR Analysis)
Note: Specific toxicological data (LD50) for this exact intermediate is limited. The following

profile is derived from Structure-Activity Relationship (SAR) analysis of analogous benzyl

esters and alpha-amino esters.

Core Hazards
The compound combines a benzyl ester moiety with a primary amine.

Skin & Eye Irritation (High Probability): Benzyl esters are known lipophilic irritants. The 4-

chloro substituent increases lipophilicity, potentially enhancing dermal penetration.

Respiratory Irritation: Dust from the hydrochloride salt is acidic and irritating to mucous

membranes.

Sensitization Potential: Chlorinated benzyl derivatives can act as haptens, posing a risk of

allergic contact dermatitis upon repeated exposure.
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Degradation Hazards
Upon contact with moisture or plasma (in vivo), the ester hydrolyzes to release 4-chlorobenzyl

alcohol and glycine.

4-Chlorobenzyl alcohol: A known skin and eye irritant.

Glycine: Non-toxic.

GHS Classification (Predicted)
H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Storage & Stability Engineering
The stability of (4-Chlorophenyl)methyl 2-aminoacetate is binary: the hydrochloride salt is

stable, while the free base is kinetically unstable.

The Cyclization Risk (Self-Validating Logic)
Mechanism: In its free base form, the nucleophilic primary amine of one molecule can attack

the ester carbonyl of another (intermolecular) or itself (if chain length allowed, though less likely

for glycine monomers) to form diketopiperazines (cyclic dipeptides) or polymers. Protocol

Implication:Never store the compound as a free base for extended periods. Generate the free

base in situ only immediately prior to the reaction step.

Hydrolysis Sensitivity
The electron-withdrawing effect of the 4-chloro group on the benzyl ring makes the ester

slightly more labile to hydrolysis than unsubstituted benzyl esters. Storage Rule: Store under

inert atmosphere (Argon/Nitrogen) at 2–8°C. Desiccators are mandatory to prevent moisture-

induced hydrolysis.
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Personal Protective Equipment (PPE) Matrix
Respiratory: N95/P2 particulate respirator required for weighing operations.

Dermal: Nitrile gloves (minimum 0.11 mm thickness). Double-gloving recommended if

handling solutions >0.1 M.

Ocular: Chemical splash goggles.

Workflow Visualization
The following diagram illustrates the critical decision pathways for handling the salt versus the

free base to prevent degradation.
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Storage: HCl Salt
(2-8°C, Desiccated)

Weighing
(Fume Hood/Glovebox)

Solubilization
(DMSO/DMF/MeOH)

Is Free Base Required?

Direct Coupling
(e.g., Peptide Synthesis with DIPEA)

No (In-situ base)

Neutralization / Extraction
(NaHCO3 wash)

Yes (Isolation needed)

WARNING: Unstable Phase
(Risk of Dimerization)

Immediate Reaction

< 1 Hour

Click to download full resolution via product page

Caption: Operational workflow emphasizing the instability of the free base phase.
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Step-by-Step Neutralization Protocol
Use this protocol only if the reaction cannot tolerate the HCl salt (e.g., acid-sensitive catalysts).

Dissolution: Dissolve the HCl salt in minimal Dichloromethane (DCM) or Ethyl Acetate.

Washing: Wash the organic phase cold (0°C) with saturated aqueous NaHCO₃ or 10%

Na₂CO₃.

Why Cold? Low temperature retards the hydrolysis rate of the ester during the basic wash.

Drying: Dry quickly over anhydrous MgSO₄.

Concentration: Evaporate solvent only if necessary, and never to complete dryness if heating

is required. Ideally, use the solution directly.

Emergency Response Procedures
Spill Management

Solid Spill: Do not dry sweep. Use a HEPA-vacuum or wet-wipe method to prevent dust

generation.

Solution Spill: Absorb with vermiculite or sand. Treat the waste as halogenated organic

waste.

First Aid
Eye Contact: Flush immediately with saline/water for 15 minutes. The hydrochloride salt is

acidic; immediate dilution is critical to prevent corneal damage.

Skin Contact: Wash with soap and water. Monitor for redness (erythema) which may appear

12–24 hours post-exposure due to the sensitizing nature of benzyl derivatives.

Synthesis Application Context
This compound is typically employed in peptide synthesis or peptidomimetic development.

Role: C-terminal protection.
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Deprotection: The 4-chlorobenzyl group is generally more stable to acid than the standard

benzyl group (Bzl). It is typically removed via catalytic hydrogenation (H₂/Pd-C) or strong

acid (HF/TFMSA), but is resistant to mild TFA treatments used to remove Boc groups.

Reaction Logic: When coupling N-protected amino acids to this amine, use a non-

nucleophilic base (e.g., DIPEA, NMM) to neutralize the HCl salt in situ. This avoids the risks

associated with isolating the free base.

References
Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-
Interscience. (Contextual grounding for benzyl ester stability).

To cite this document: BenchChem. [Technical Guide: (4-Chlorophenyl)methyl 2-
aminoacetate Safety & Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15268092/docs#technical-guide-4-chlorophenyl-
methyl-2-aminoacetate-safety-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15268092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

